Cas no 89967-05-5 (Pyrimidine, 4-phenyl-6-propyl-)

• Product name: Pyrimidine, 4-phenyl-6-propyl-
• CAS No: 89967-05-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 584597
• PubChem ID: 13153439

Pyrimidine, 4-phenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-phenyl-6-propyl-
• 4-phenyl-6-propylpyrimidine
• 89967-05-5
• DTXSID20522532

• Inchi： InChI=1S/C13H14N2/c1-2-6-12-9-13(15-10-14-12)11-7-4-3-5-8-11/h3-5,7-10H,2,6H2,1H3
• InChI Key： QOJWNNQWVMKEPQ-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=NC=N1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 3.1